Pentafluorobenzoyl Chloride
Pentafluorobenzoyl Chloride
Pentafluorobenzoyl chloride is the acid chloride of pentafluorobenzoic acid. It is a sensitive derivatising reagent for the analysis of amines, amides and phenols by electron capture gas chromatography. It has a role as a chromatographic reagent. It is an acyl chloride and a perfluorinated compound. It derives from a pentafluorobenzoic acid.
Brand Name:
Vulcanchem
CAS No.:
2251-50-5
VCID:
VC0131811
InChI:
InChI=1S/C7ClF5O/c8-7(14)1-2(9)4(11)6(13)5(12)3(1)10
SMILES:
C1(=C(C(=C(C(=C1F)F)F)F)F)C(=O)Cl
Molecular Formula:
C7ClF5O
Molecular Weight:
230.52 g/mol
Pentafluorobenzoyl Chloride
CAS No.: 2251-50-5
Reference Standards
VCID: VC0131811
Molecular Formula: C7ClF5O
Molecular Weight: 230.52 g/mol
| CAS No. | 2251-50-5 |
|---|---|
| Product Name | Pentafluorobenzoyl Chloride |
| Molecular Formula | C7ClF5O |
| Molecular Weight | 230.52 g/mol |
| IUPAC Name | 2,3,4,5,6-pentafluorobenzoyl chloride |
| Standard InChI | InChI=1S/C7ClF5O/c8-7(14)1-2(9)4(11)6(13)5(12)3(1)10 |
| Standard InChIKey | MYHOHFDYWMPGJY-UHFFFAOYSA-N |
| SMILES | C1(=C(C(=C(C(=C1F)F)F)F)F)C(=O)Cl |
| Canonical SMILES | C1(=C(C(=C(C(=C1F)F)F)F)F)C(=O)Cl |
| Boiling Point | 158.5 °C |
| Description | Pentafluorobenzoyl chloride is the acid chloride of pentafluorobenzoic acid. It is a sensitive derivatising reagent for the analysis of amines, amides and phenols by electron capture gas chromatography. It has a role as a chromatographic reagent. It is an acyl chloride and a perfluorinated compound. It derives from a pentafluorobenzoic acid. |
| Related CAS | 67924-15-6 (unspecified acetate) |
| Synonyms | 2,3,4,5,6-Pentafluorobenzoic acid chloride; 2,3,4,5,6-Pentafluorobenzoyl chloride; NSC 97002; Perfluorobenzoyl Chloride; |
| PubChem Compound | 75256 |
| Last Modified | Nov 11 2021 |
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